Cas no 1805423-24-8 (2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-sulfonyl chloride
• CAS No: 1805423-24-8
• MF: C₆H₂ClF₂IN₂O₄S
• MW: 398.510358333588
• CID: 4892967
• Update Time: 2025-07-19

2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-sulfonyl chloride

• Inchi： 1S/C6H2ClF2IN2O4S/c7-17(15,16)3-1-2(12(13)14)6(10)11-4(3)5(8)9/h1,5H
• InChI Key： NYYKGFUUSVKYOW-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(F)F)=N1)S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2
• Topological Polar Surface Area: 101

Additional information on 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-sulfonyl chloride

Comprehensive Overview of 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-sulfonyl chloride (CAS No. 1805423-24-8)

The compound 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-sulfonyl chloride (CAS No. 1805423-24-8) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethyl group, an iodo substituent, and a nitro moiety, makes it a versatile building block for synthesizing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-sulfonyl chloride is its role in the development of novel fluorinated compounds. Fluorination is a hot topic in modern chemistry, as it often enhances the bioavailability and metabolic stability of pharmaceuticals. The difluoromethyl group in this compound is particularly valuable for creating analogs with improved pharmacokinetic properties. This aligns with current trends in medicinal chemistry, where researchers seek to optimize drug candidates for better efficacy and safety.

Another area of interest is the compound's utility in cross-coupling reactions. The presence of an iodo substituent at the 6-position makes it an excellent substrate for palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs. As such, 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-sulfonyl chloride is a critical reagent for chemists working on innovative therapeutic agents.

In addition to its pharmaceutical applications, this compound is also explored in agrochemical research. The nitro and sulfonyl chloride functionalities contribute to its reactivity, enabling the design of new pesticides and herbicides with enhanced selectivity and environmental compatibility. With the global push toward sustainable agriculture, the demand for advanced agrochemical intermediates like this is expected to rise.

From a synthetic chemistry perspective, the stability and reactivity of 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-sulfonyl chloride make it a reliable choice for multi-step organic transformations. Its compatibility with various reaction conditions allows for flexible synthetic routes, catering to the needs of both academic and industrial laboratories. This adaptability is crucial for accelerating the discovery of new chemical entities.

Given the increasing focus on green chemistry, researchers are also investigating eco-friendly methods to produce and utilize this compound. Innovations in catalytic processes and solvent systems aim to minimize waste and energy consumption, aligning with global sustainability goals. Such advancements further enhance the appeal of 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-sulfonyl chloride in cutting-edge research.

In summary, 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-sulfonyl chloride (CAS No. 1805423-24-8) is a pivotal intermediate in modern chemical synthesis. Its applications span drug development, agrochemical innovation, and material science, driven by its unique structural features. As the scientific community continues to explore its potential, this compound is poised to play a central role in the next generation of chemical breakthroughs.